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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known intermetallic phases
within the binary nickel-samarium (Ni-Sm) system. It is designed to serve as a valuable
resource for researchers and scientists engaged in materials science, condensed matter
physics, and related fields. The information contained herein details the crystallographic,
magnetic, and thermal properties of these compounds, along with standardized experimental
protocols for their synthesis and characterization.

Overview of the Nickel-Samarium System

The Nickel-Samarium binary system is characterized by a series of well-defined intermetallic
compounds, each exhibiting unique crystal structures and physical properties. These phases
are of significant interest due to their potential applications in magnetic materials, hydrogen
storage, and other advanced technologies. The established stoichiometric compounds in the
Sm-Ni system include Sm3Ni, Sm7Ni3, Sm3Ni2, SmNi, SmNi2, SmNi3, Sm2Ni7, Sm5Ni19,
SmNI5, and Sm2Nil7.[1]

Quantitative Data of Nickel-Samarium Phases

The following tables summarize the key quantitative data for the known intermetallic phases in
the Ni-Sm system.
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Table 1: Crystallographic Data of Nickel-Samarium Intermetallic Compounds

Phase Pearson Symbol Space Group Prototype
Sm3Ni 0C16 Cmcm CI3u
Sm7Ni3 hP20 P63/mmc Th7Fe3
Sm3Ni2 oP20 Pnma Hf3Ni2
SmNi oC8 Cmcm CrB
SmNi2 cF24 Fd-3m Cu2Mg
SmNi3 hP24 P63/mmc NbBe3
Sm2Ni7 hP36 P63/mmc Ce2Ni7
Sm5Ni19 hR72 R-3m Ce5Co19
SmNI5 hP6 P6/mmm CaCub
Sm2Nil7 hP38 P63/mmc Th2Nil7

Table 2: Magnetic and Thermal Properties of Selected Nickel-Samarium Phases

. . Enthalpy of
. Curie Decompositio .

Magnetic Formation
Phase . Temperature n Temperature

Ordering . (AfH®) (kJ/mol

(Te) (K) (°C)
of atoms)

Sm3Ni - - 664 -21.5 = 2[2]
SmNi - - 1079 (M.P.) -33.0 £ 1[2]
SmNi2 - - 1034 -36.0 = 1[2]
SmNi3 - - 1135 -
Sm2Ni7 Ferromagnetic 641 1222 -
SmNi5 Ferromagnetic - 1430 (M.P.) -
Sm2Nil7 Ferromagnetic 160 1288 -
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Experimental Protocols

This section outlines the detailed methodologies for the synthesis and characterization of
nickel-samarium intermetallic phases.

Synthesis of Nickel-Samarium Intermetallics by Arc
Melting

Objective: To synthesize polycrystalline Ni-Sm intermetallic compounds from high-purity
elemental constituents.

Materials:

e Samarium (Sm) metal (= 99.9% purity)

e Nickel (Ni) metal (= 99.9% purity)

e Argon (Ar) gas (high purity)

Equipment:

» Arc furnace with a non-consumable tungsten electrode and a water-cooled copper hearth
¢ High-vacuum pumping system

 Inert gas (argon) supply

 Digital balance

Procedure:

o Sample Preparation: Weigh the appropriate stoichiometric amounts of samarium and nickel
to achieve the desired compound composition. The total mass of the sample is typically
between 1 and 5 grams.

e Furnace Preparation: Clean the copper hearth of the arc furnace thoroughly. Place the
weighed elements in close contact on the hearth.
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e Evacuation and Purging: Evacuate the furnace chamber to a high vacuum (e.g., 10"-3 mbar)
to remove atmospheric contaminants. Backfill the chamber with high-purity argon gas.
Repeat this process several times to ensure an inert atmosphere.

e Melting: Strike an arc between the tungsten electrode and the sample. Melt the sample
completely. To ensure homogeneity, the sample should be flipped and re-melted several
times (typically 3-5 times).

e Annealing (Optional): For homogenization, the as-cast sample can be sealed in a quartz
tube under vacuum and annealed at a specific temperature for an extended period (e.g., 773
K for 15 days), followed by quenching in water.[3]

Characterization of Nickel-Samarium Phases

Objective: To identify the crystalline phases present in the synthesized sample and determine
their crystal structure and lattice parameters.

Equipment:

o Powder X-ray diffractometer with a Cu Ka or Mo Ka radiation source

e Sample holder

o Data analysis software for phase identification and Rietveld refinement
Procedure:

o Sample Preparation: Crush a small portion of the synthesized alloy into a fine powder using
a mortar and pestle.

o Data Collection: Mount the powdered sample on the sample holder. Set the diffractometer to
scan over a desired 26 range (e.g., 20° to 80°).

e Data Analysis:

o Phase Identification: Compare the experimental diffraction pattern with standard diffraction
patterns from databases (e.g., Powder Diffraction File - PDF) to identify the present
phases.
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o Lattice Parameter Determination: For identified phases, perform indexing of the diffraction
peaks to determine the lattice parameters of the unit cell.

o Rietveld Refinement: For a more detailed structural analysis, perform a Rietveld
refinement of the powder diffraction data to refine the crystal structure parameters,
including atomic positions and site occupancies.

Obijective: To investigate the microstructure, morphology, and elemental composition of the
synthesized Ni-Sm alloys.

Equipment:

e Scanning Electron Microscope (SEM) equipped with an Energy Dispersive X-ray (EDX)
detector

e Sample mounting and polishing equipment
e Carbon coater (for non-conductive samples, if necessary)
Procedure:

o Sample Preparation: Mount a piece of the synthesized alloy in a resin. Grind and polish the
sample surface to a mirror finish using standard metallographic techniques.

o SEM Imaging: Place the prepared sample in the SEM chamber. Obtain secondary electron
(SE) and backscattered electron (BSE) images at various magnifications to observe the
microstructure, including grain size, shape, and phase distribution.

o EDX Analysis:

o Point Analysis: Select specific points of interest on the sample (e.g., different phases
observed in the BSE image) and acquire EDX spectra to determine the elemental
composition at those points.

o Elemental Mapping: Perform elemental mapping over a selected area to visualize the
distribution of nickel and samarium within the microstructure.
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Visualizations

The following diagrams illustrate the logical workflow for the discovery and characterization of

new intermetallic phases and a typical experimental workflow for the synthesis and analysis of
nickel-samarium alloys.
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Fig. 1: Experimental workflow for Ni-Sm phase synthesis and characterization.
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Fig. 2: Logical workflow for the discovery of a new intermetallic phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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